Cas no 1018666-38-0 (1-(2-methyl-1-phenylpropyl)piperazine)

• Product Name: 1-(2-methyl-1-phenylpropyl)piperazine
• CAS No: 1018666-38-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6352219
• PubChem ID: 63193914
• Update Time: 2025-05-25

1-(2-methyl-1-phenylpropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1-phenylpropyl)piperazine
• starbld0038072
• 1018666-38-0
• AKOS012496122
• SCHEMBL17460117
• CS-0237783
• EN300-1869535

• Inchi： 1S/C14H22N2/c1-12(2)14(13-6-4-3-5-7-13)16-10-8-15-9-11-16/h3-7,12,14-15H,8-11H2,1-2H3
• InChI Key： LYOGHBFYBNAXAE-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-methyl-1-phenylpropyl)piperazine

Introduction to 1-(2-Methyl-1-Phenylpropyl)Piperazine (CAS No. 1018666-38-0)

1-(2-Methyl-1-Phenylpropyl)Piperazine (CAS No. 1018666-38-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the family of piperazine derivatives, which are widely recognized for their applications in drug discovery, material science, and synthetic chemistry. The long-chain substituent attached to the piperazine ring introduces interesting electronic and steric properties, making it a valuable molecule for exploring novel chemical reactions and biological activities.

The molecular structure of 1-(2-Methyl-1-Phenylpropyl)Piperazine consists of a six-membered piperazine ring with a substituted side chain. The side chain includes a phenyl group, a methyl group, and a propyl chain, which collectively contribute to the compound's distinct physical and chemical properties. Recent studies have highlighted its potential as a building block for constructing complex molecules with tailored functionalities, particularly in the realm of medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to participate in various ring-opening reactions under specific conditions. These reactions are pivotal in organic synthesis, enabling the creation of diverse structures with applications in drug development. For instance, researchers have explored the use of piperazine derivatives like this compound in designing inhibitors for kinases and other enzymes, which are critical targets in oncology and neurodegenerative diseases.

Moreover, the stereochemistry of 1-(2-Methyl-1-Phenylpropyl)Piperazine plays a significant role in its reactivity and selectivity. The presence of chiral centers in the molecule opens up possibilities for enantioselective synthesis, which is essential for developing biologically active compounds. Recent advancements in asymmetric catalysis have further enhanced our ability to control the stereochemical outcomes of reactions involving this compound.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications. Additionally, its role as a ligand in coordination chemistry has been explored, paving the way for innovative materials with unique magnetic and electronic properties.

The synthesis of 1-(2-Methyl-1-Phenylpropyl)Piperazine involves multi-step processes that highlight its synthetic accessibility. Researchers have developed efficient methodologies to construct this molecule, often employing strategies such as nucleophilic substitution, coupling reactions, and ring-closing metathesis. These methods not only ensure high yields but also allow for fine-tuning the substituents on the piperazine ring to suit specific applications.

Recent studies have also focused on understanding the biological activity of this compound. Preclinical data suggest that it exhibits moderate activity against certain cancer cell lines, making it a potential lead compound for anticancer drug development. Furthermore, its ability to modulate ion channels has been investigated, opening avenues for its use in treating neurological disorders.

In conclusion, 1-(2-Methyl-1-Phenylpropyl)Piperazine (CAS No. 1018666-38-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation. As ongoing research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.